Cas no 1006951-15-0 (5-methyl-4-(3-nitro-1H-pyrazol-1-yl)methyl-1,2-oxazole-3-carboxylic acid)

5-methyl-4-(3-nitro-1H-pyrazol-1-yl)methyl-1,2-oxazole-3-carboxylic acid structure
1006951-15-0 structure
Product Name:5-methyl-4-(3-nitro-1H-pyrazol-1-yl)methyl-1,2-oxazole-3-carboxylic acid
CAS No:1006951-15-0
MF:C9H8N4O5
MW:252.183621406555
MDL:MFCD06805586
CID:3056886
PubChem ID:19623172
Update Time:2025-04-21

5-methyl-4-(3-nitro-1H-pyrazol-1-yl)methyl-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Methyl-4-((3-nitro-1H-pyrazol-1-yl)methyl)isoxazole-3-carboxylic acid
    • 5-Methyl-4-(3-nitro-pyrazol-1-ylmethyl)-isoxazole-3-carboxylic acid
    • 5-methyl-4-[(3-nitro-1H-pyrazol-1-yl)methyl]isoxazole-3-carboxylic acid
    • 5-methyl-4-(3-nitro-1H-pyrazol-1-yl)methyl-1,2-oxazole-3-carboxylic acid
    • 5-Methyl-4-((3-nitro-1H-pyrazol-1-yl)methyl)isoxazole-3-carboxylicacid
    • 1006951-15-0
    • EN300-92536
    • STK350180
    • MFCD06805586
    • AKOS015922132
    • 5-methyl-4-[(3-nitro-1H-pyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylic acid
    • 5-METHYL-4-[(3-NITRO-1H-PYRAZOL-1-YL)METHYL]-3-ISOXAZOLECARBOXYLIC ACID
    • AKOS000314617
    • 5-METHYL-4-[(3-NITRO-1H-PYRAZOL-1-YL)METHYL]-ISOXAZOLE-3-CARBOXYLIC ACID
    • CS-0264296
    • 5-methyl-4-[(3-nitropyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylic acid
    • ALBB-004567
    • MDL: MFCD06805586
    • Inchi: 1S/C9H8N4O5/c1-5-6(8(9(14)15)11-18-5)4-12-3-2-7(10-12)13(16)17/h2-3H,4H2,1H3,(H,14,15)
    • InChI Key: ULDWPSLIGAWWJW-UHFFFAOYSA-N
    • SMILES: O1C(C)=C(C(C(=O)O)=N1)CN1C=CC([N+](=O)[O-])=N1

Computed Properties

  • Exact Mass: 252.04946937Da
  • Monoisotopic Mass: 252.04946937Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 127Ų

5-methyl-4-(3-nitro-1H-pyrazol-1-yl)methyl-1,2-oxazole-3-carboxylic acid Pricemore >>

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